Cas no 1702206-48-1 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• CAS No: 1702206-48-1
• MF: C₂₂H₂₀N₂O₄S
• MW: 408.470204353333
• CID: 6239669
• PubChem ID: 104770795
• Update Time: 2025-05-23

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• 1702206-48-1
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• EN300-1285737

• Inchi： 1S/C22H20N2O4S/c1-13-12-29-21(23-13)19(10-20(25)26)24-22(27)28-11-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,12,18-19H,10-11H2,1H3,(H,24,27)(H,25,26)
• InChI Key： UEDCIGCTVOEPBI-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 408.11437830g/mol
• Monoisotopic Mass: 408.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)propanoic Acid (CAS No. 1702206-48-1): A Comprehensive Overview

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1702206-48-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Thz-Gly-OH, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the thiazole ring, make it a valuable building block for the development of novel therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which helps to maintain the integrity of the peptide chain. The thiazole ring, on the other hand, imparts additional stability and bioactivity to the molecule, making it an attractive scaffold for drug design. Recent studies have highlighted the potential of compounds containing thiazole rings in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications.

In terms of its chemical structure, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid consists of a central propanoic acid core flanked by an amino group protected by the Fmoc moiety and a substituted thiazole ring. The presence of these functional groups allows for versatile chemical modifications, enabling researchers to tailor the compound for specific biological activities.

The synthesis of Fmoc-Thz-Gly-OH typically involves several steps, starting with the formation of the thiazole ring followed by the introduction of the Fmoc protecting group. Advanced synthetic methods and catalytic systems have been developed to improve the efficiency and yield of this process. For instance, a recent study published in the Journal of Organic Chemistry reported a novel palladium-catalyzed approach that significantly enhanced the yield and purity of the final product.

One of the key applications of Fmoc-Thz-Gly-OH is in the development of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties. Peptidomimetics have shown promise in treating various diseases by targeting specific biological pathways or receptors. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of Fmoc-Thz-Gly-OH exhibited potent inhibitory activity against certain proteases involved in cancer progression.

Beyond its use in peptidomimetic design, Fmoc-Thz-Gly-OH has also been explored for its potential as a scaffold for small molecule drugs. The thiazole ring provides a rigid structure that can enhance binding affinity to target proteins, while the Fmoc group can be selectively removed to reveal reactive functional groups for further modification. This flexibility makes it an ideal candidate for high-throughput screening and lead optimization processes.

In addition to its synthetic utility, Fmoc-Thz-Gly-OH has been studied for its biological properties. Research has shown that compounds containing thiazole rings can exhibit antimicrobial activity against a range of pathogens. A study published in Antimicrobial Agents and Chemotherapy reported that derivatives of Fmoc-Thz-Gly-OH demonstrated significant antibacterial activity against multidrug-resistant strains of Staphylococcus aureus (MRSA). These findings highlight the potential of this compound as a lead structure for developing new antibiotics.

The pharmacokinetic properties of Fmoc-Thz-Gly-OH have also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good solubility and stability under physiological conditions, which are crucial factors for drug delivery and efficacy. Furthermore, preliminary toxicity assessments have indicated that it has low cytotoxicity at therapeutic concentrations, making it a promising candidate for further preclinical and clinical evaluation.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1702206-48-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive building block for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various drug discovery programs.